ethyl 4-[4-(2-ethoxyphenyl)-1-piperazinyl]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[4-(2-ethoxyphenyl)piperazin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H31N3O3/c1-3-25-19-8-6-5-7-18(19)22-15-13-21(14-16-22)17-9-11-23(12-10-17)20(24)26-4-2/h5-8,17H,3-4,9-16H2,1-2H3
• InChI Key: XZKIXJCMDUFTLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)C(=O)OCC
• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol

Description

Ethyl 4-[4-(2-ethoxyphenyl)-1-piperazinyl]-1-piperidinecarboxylate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as EEP or EEPc. EEPc is a piperazine derivative that has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of EEPc is not fully understood. However, it is believed to act on the serotonergic and dopaminergic systems in the brain. EEPc has been shown to inhibit the reuptake of serotonin and dopamine, leading to an increase in their levels in the brain. This may be responsible for its antidepressant and anxiolytic effects.
Biochemical and physiological effects:
EEPc has been shown to have a range of biochemical and physiological effects. It has been shown to decrease the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine. This may be responsible for its potential use in the treatment of Alzheimer's disease. EEPc has also been shown to have antioxidant properties, which may be beneficial in the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

EEPc has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have a range of pharmacological effects, making it a versatile compound for use in various experiments. However, there are some limitations to the use of EEPc in lab experiments. It is a relatively new compound, and its long-term effects are not fully understood. Additionally, the exact mechanism of action of EEPc is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on EEPc. One area of research is the development of EEPc derivatives with improved pharmacological properties. Another area of research is the investigation of the long-term effects of EEPc on the brain and the body. Additionally, further research is needed to fully understand the mechanism of action of EEPc and its potential use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of EEPc involves the reaction of 1-piperidinecarboxylic acid with 4-(2-ethoxyphenyl)piperazine in the presence of ethyl chloroformate. The reaction is carried out under reflux conditions in anhydrous dichloromethane. The resulting product is purified using column chromatography to obtain pure EEPc.

Scientific Research Applications

EEPc has been widely studied for its potential use in scientific research. It has been shown to have a range of pharmacological effects, including antipsychotic, antidepressant, and anxiolytic properties. EEPc has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.